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Compound of Interest

Compound Name: Imipramine N-oxide

Cat. No.: B017289

The following guide provides essential safety and logistical information for the proper disposal
of Imipramine N-oxide, a metabolite of the tricyclic antidepressant Imipramine. This procedure
is designed for researchers, scientists, and drug development professionals to ensure safe
handling and environmental protection.

Hazard Identification and Assessment

Before disposal, it is critical to understand the hazards associated with Imipramine N-oxide.
According to its Safety Data Sheet (SDS), the compound presents specific risks that dictate its
disposal route.

o Acute Oral Toxicity: Imipramine N-oxide is classified as harmful if swallowed[1][2].

e Environmental Hazard: The substance is categorized as very toxic to aquatic life, with long-
lasting effects[1].

This environmental toxicity is a primary driver for its classification as a hazardous waste.
Improper disposal, such as flushing down the drain or discarding in regular trash, can lead to
significant ecological harm as sewage treatment systems may not effectively remove such
chemicals[3]. All research laboratories must implement proper pharmaceutical waste disposal
procedures to prevent environmental contamination[4].

Table 1: Hazard Summary for Imipramine N-oxide

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b017289?utm_src=pdf-interest
https://www.benchchem.com/product/b017289?utm_src=pdf-body
https://www.benchchem.com/product/b017289?utm_src=pdf-body
https://www.benchchem.com/product/b017289?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC71056.html
https://pubchem.ncbi.nlm.nih.gov/compound/Imipramine-N-oxide
https://dcchemicals.com/msds/MSDS_DC71056.html
https://dtsc.ca.gov/pharmaceutical-waste/
https://www.rxdestroyer.com/40-cfr-regulations/proper-disposal-in-pharmaceutical-research-is-extremely-important/
https://www.benchchem.com/product/b017289?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Hazard ..
. GHS Code Description Source
Classification

H302: Harmful if

Acute Toxicity, Oral Category 4
swallowed

H400: Very toxic to

Acute Aquatic Toxicity ~ Category 1 o
aquatic life

| Chronic Aquatic Toxicity | Category 1 | H410: Very toxic to aquatic life with long lasting effects
||

Pre-Disposal and Segregation Protocol

Proper segregation and handling of chemical waste are fundamental to laboratory safety and

regulatory compliance.
Methodology:

e Do Not Mix: Keep Imipramine N-oxide waste separate from other waste streams. Do not
mix it with non-hazardous waste or other chemical wastes unless explicitly permitted by your

institution's waste management plan.

o Use Original or Approved Containers: Whenever possible, store waste Imipramine N-oxide
in its original container. If not feasible, use a compatible, properly sealed, and clearly labeled
waste container. The container must be in good condition and not leaking.

o Labeling: Label the waste container clearly. The label should include:

The words "Hazardous Waste"

o

The full chemical name: "Imipramine N-oxide"

[¢]

[¢]

The associated hazards (e.g., "Toxic,” "Environmental Hazard")

Accumulation start date

o
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o Storage: Store the sealed waste container in a designated, secure area, away from
incompatible materials. This area should be well-ventilated. Keep the container tightly
closed.

Official Disposal Procedure

The disposal of Imipramine N-oxide must be handled as regulated hazardous waste. The U.S.
Environmental Protection Agency (EPA) regulates hazardous pharmaceutical waste through
the Resource Conservation and Recovery Act (RCRA).

Step-by-Step Disposal Plan:

» Consult Institutional Policy: Your first step is to consult your organization's Environmental
Health and Safety (EHS) office for specific procedures. EHS professionals can confirm the
waste classification and guide you through the institution's disposal process.

» Arrange for Professional Disposal: The mandated disposal method for Imipramine N-oxide
is through an approved and licensed hazardous waste disposal company. Your EHS office
will typically manage this process.

o Waste Pickup: An environmental professional will collect the segregated and labeled waste
for transport to a permitted treatment, storage, and disposal facility (TSDF).

« Incineration: The most common and required treatment for pharmaceutical waste of this
nature is high-temperature incineration at a licensed facility. This process ensures the
complete destruction of the active pharmaceutical ingredient.

o Documentation: Maintain all records related to the waste disposal, including manifests and
certificates of destruction provided by the disposal vendor. These records are essential for
regulatory compliance and are often required to be kept for a minimum of three years.

Crucial Prohibitions:
e DO NOT dispose of Imipramine N-oxide down the sink or drain.
e DO NOT discard Imipramine N-oxide in the regular solid waste trash.

o DO NOT mix with other waste unless directed by your EHS department.
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Workflow and Decision Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Imipramine N-oxide.
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Caption: Disposal decision workflow for Imipramine N-oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

